1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine

• Molecular Formula: C21H19FN2O5
• Molecular Weight: 398.4 g/mol
• IUPAC Name: [4-[5-[(4-fluorophenoxy)methyl]furan-2-carbonyl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C21H19FN2O5/c22-15-3-5-16(6-4-15)28-14-17-7-8-19(29-17)21(26)24-11-9-23(10-12-24)20(25)18-2-1-13-27-18/h1-8,13H,9-12,14H2
• InChI Key: LNZNEROUDIPQSV-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC=CO2)C(=O)C3=CC=C(O3)COC4=CC=C(C=C4)F

Description

1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine, also known as FPMPFZ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine is not fully understood, but research suggests that it may act by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Additionally, 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine may induce cell death by activating apoptotic pathways.
Biochemical and Physiological Effects:
Research has shown that 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine can inhibit the growth of cancer cells in vitro and in vivo, as well as reduce inflammation and oxidative stress. However, more research is needed to fully understand the biochemical and physiological effects of 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine.

Advantages and Limitations for Lab Experiments

One advantage of 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine is its potential therapeutic applications in the treatment of cancer and other diseases. Additionally, the synthesis of 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine has been optimized to improve yield and purity, making it a viable candidate for further research. However, one limitation of 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine is the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine. One area of focus could be the development of more potent and selective analogs of 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine for cancer therapy. Additionally, research could focus on understanding the mechanism of action of 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine and its potential side effects. Finally, more research is needed to fully understand the biochemical and physiological effects of 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine, which could have implications for the treatment of other diseases.

Synthesis Methods

1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine can be synthesized through a multi-step process, starting with the reaction of 4-fluorobenzyl alcohol with 2-furoic acid to form 5-[(4-fluorophenoxy)methyl]-2-furoic acid. This intermediate is then reacted with piperazine and 2-furoyl chloride to produce 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine. The synthesis of 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine has been optimized to improve yield and purity, making it a viable candidate for further research.

Scientific Research Applications

1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Research has shown that 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. Additionally, 1-{5-[(4-Fluorophenoxy)methyl]-2-furoyl}-4-(2-furoyl)piperazine has been shown to have anti-inflammatory and antioxidant properties, which may have applications in the treatment of other diseases.